4-[[4-(Octyloxy)benzoyl]oxy]benzoic acid

• Molecular Formula: C22H26O5
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 4-(4-octoxybenzoyl)oxybenzoic acid
• InChI: InChI=1S/C22H26O5/c1-2-3-4-5-6-7-16-26-19-12-10-18(11-13-19)22(25)27-20-14-8-17(9-15-20)21(23)24/h8-15H,2-7,16H2,1H3,(H,23,24)
• InChI Key: AMVHMKULOHFQSB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)O

Description

4-[[4-(Octyloxy)benzoyl]oxy]benzoic acid is a useful research compound. Its molecular formula is C22H26O5 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g (5.6 mmol) of 4-(4-octyloxyphenylcarbonyloxy)benzaldehyde was dissolved in 100 ml of acetone and then 900 mg (5.6 mmol) of potassium permanganate was added dropwise thereto over about 5 minutes. After the mixture was stirred at room temperature for a night, 1.0 g (9.6 mmol) of sodium bisulfite dissolved in 20 ml of water was added thereto to adjust pH to not more than 1. After the acetone was distilled off, the white precipitate was taken out by filtration and recrystallized from 60 ml of ethanol to obtain 1.8 g (yield: 85%) of a white crystal.